Cas no 116541-16-3 (1(3H)-Isobenzofuranone, 3-butylidene-4-methoxy-, (Z)-)

• Product Name: 1(3H)-Isobenzofuranone, 3-butylidene-4-methoxy-, (Z)-
• CAS No: 116541-16-3
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 1205887
• PubChem ID: 71339208
• Update Time: 2025-04-20

1(3H)-Isobenzofuranone, 3-butylidene-4-methoxy-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3-butylidene-4-methoxy-, (Z)-
• 3-butylidene-4-methoxy-2-benzofuran-1-one
• 3-Butylidene-4-methoxy-2-benzofuran-1(3H)-one
• DTXSID30766687
• 116541-16-3

• Inchi： 1S/C13H14O3/c1-3-4-7-11-12-9(13(14)16-11)6-5-8-10(12)15-2/h5-8H,3-4H2,1-2H3
• InChI Key： DQDDLJJXYHAFNQ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=2C1=CCCC)OC)=O

Computed Properties

• Exact Mass: 218.09432
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53